Cas no 108221-12-1 (4-(adamantan-1-yl)-3,5-dimethyl-1H-pyrazole)
108221-12-1 structure
Product Name:4-(adamantan-1-yl)-3,5-dimethyl-1H-pyrazole
CAS No:108221-12-1
MF:C15H22N2
MW:230.348583698273
MDL:MFCD01858666
CID:3592240
PubChem ID:3144359
Update Time:2025-04-22
4-(adamantan-1-yl)-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 3,5-dimethyl-4-tricyclo[3.3.1.13,7]dec-1-yl-
- 4-(1-adamantyl)-3,5-dimethyl-1H-pyrazole
- 4-(adamantan-1-yl)-3,5-dimethyl-1H-pyrazole
- HMS1552F22
- 108221-12-1
- SR-01000460007-1
- STK301650
- CCG-324197
- AE-641/11815095
- Oprea1_006094
- BBL038291
- AKOS000307945
- 4-Adamantan-1-yl-3,5-dimethyl-1H-pyrazole
- EN300-228299
- CS-0279467
- 4-adamantyl-3,5-dimethylpyrazole
- 3,5-dimethyl-4-(tricyclo[3.3.1.1~3,7~]dec-1-yl)-1H-pyrazole
- SR-01000460007
- TimTec1_006468
- Oprea1_104867
-
- MDL： MFCD01858666
- Inchi： 1S/C15H22N2/c1-9-14(10(2)17-16-9)15-6-11-3-12(7-15)5-13(4-11)8-15/h11-13H,3-8H2,1-2H3,(H,16,17)
- InChI Key： SFFIZXMQASIFMI-UHFFFAOYSA-N
- SMILES： N1C(C)=C(C23CC4CC(CC(C4)C2)C3)C(C)=N1
Computed Properties
- Exact Mass: 230.178298710Da
- Monoisotopic Mass: 230.178298710Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 28.7Ų
4-(adamantan-1-yl)-3,5-dimethyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB498293-250 mg |
4-(1-Adamantyl)-3,5-dimethyl-1H-pyrazole |
108221-12-1 | 250MG |
€231.60 | 2022-03-23 | ||
| abcr | AB498293-1 g |
4-(1-Adamantyl)-3,5-dimethyl-1H-pyrazole |
108221-12-1 | 1g |
€398.20 | 2022-03-23 | ||
| abcr | AB498293-5 g |
4-(1-Adamantyl)-3,5-dimethyl-1H-pyrazole |
108221-12-1 | 5g |
€974.50 | 2022-03-23 | ||
| Chemenu | CM485374-1g |
4-(Adamantan-1-yl)-3,5-dimethyl-1H-pyrazole |
108221-12-1 | 97% | 1g |
$577 | 2023-11-25 | |
| Enamine | EN300-228299-0.05g |
4-(adamantan-1-yl)-3,5-dimethyl-1H-pyrazole |
108221-12-1 | 95% | 0.05g |
$69.0 | 2024-06-20 | |
| Enamine | EN300-228299-0.1g |
4-(adamantan-1-yl)-3,5-dimethyl-1H-pyrazole |
108221-12-1 | 95% | 0.1g |
$105.0 | 2024-06-20 | |
| Enamine | EN300-228299-0.25g |
4-(adamantan-1-yl)-3,5-dimethyl-1H-pyrazole |
108221-12-1 | 95% | 0.25g |
$149.0 | 2024-06-20 | |
| Enamine | EN300-228299-0.5g |
4-(adamantan-1-yl)-3,5-dimethyl-1H-pyrazole |
108221-12-1 | 95% | 0.5g |
$284.0 | 2024-06-20 | |
| Enamine | EN300-228299-1.0g |
4-(adamantan-1-yl)-3,5-dimethyl-1H-pyrazole |
108221-12-1 | 95% | 1.0g |
$385.0 | 2024-06-20 | |
| Enamine | EN300-228299-2.5g |
4-(adamantan-1-yl)-3,5-dimethyl-1H-pyrazole |
108221-12-1 | 95% | 2.5g |
$754.0 | 2024-06-20 |
4-(adamantan-1-yl)-3,5-dimethyl-1H-pyrazole Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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